![molecular formula C23H23FN2O3S B7709505 N-(4-fluorophenyl)-3-(4-(N-phenethylsulfamoyl)phenyl)propanamide](/img/structure/B7709505.png)
N-(4-fluorophenyl)-3-(4-(N-phenethylsulfamoyl)phenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-3-(4-(N-phenethylsulfamoyl)phenyl)propanamide is a chemical compound that belongs to the class of sulfonamides. It is commonly referred to as FPS-ZM1 and is used as a selective antagonist of GPR40, a G protein-coupled receptor that is involved in glucose homeostasis and insulin secretion. FPS-ZM1 has been widely studied for its potential therapeutic applications in the treatment of diabetes, obesity, and other metabolic disorders.
Mechanism of Action
FPS-ZM1 acts as a selective antagonist of GPR40, a G protein-coupled receptor that is involved in glucose homeostasis and insulin secretion. By blocking the activity of GPR40, FPS-ZM1 reduces the secretion of insulin and promotes glucose uptake in tissues such as muscle and adipose tissue.
Biochemical and Physiological Effects:
FPS-ZM1 has been shown to improve glucose homeostasis and insulin secretion in animal models of type 2 diabetes. It has also been shown to reduce food intake and body weight in animal models of obesity. FPS-ZM1 has been found to have no significant effects on blood pressure, heart rate, or other physiological parameters.
Advantages and Limitations for Lab Experiments
FPS-ZM1 is a highly selective antagonist of GPR40, which makes it a valuable tool for studying the role of GPR40 in glucose homeostasis and insulin secretion. However, its high selectivity also limits its use in studying the effects of other G protein-coupled receptors that may be involved in glucose homeostasis and insulin secretion.
Future Directions
1. Further studies are needed to determine the long-term effects of FPS-ZM1 on glucose homeostasis and insulin secretion in animal models and humans.
2. The potential therapeutic applications of FPS-ZM1 in the treatment of diabetes, obesity, and other metabolic disorders should be further explored.
3. The development of more selective GPR40 antagonists may provide new insights into the role of GPR40 in glucose homeostasis and insulin secretion.
4. The effects of FPS-ZM1 on other physiological parameters should be further studied to determine its safety and potential side effects.
Synthesis Methods
The synthesis of FPS-ZM1 involves a multi-step process that starts with the reaction of 4-fluoroaniline with 4-bromobenzene-1-sulfonyl chloride to form 4-fluoro-N-(4-sulfonylphenyl)aniline. This intermediate is then reacted with N-phenethyl-4-aminobenzenesulfonamide to form N-(4-fluorophenyl)-3-(4-(N-phenethylsulfamoyl)phenyl)propanamide.
Scientific Research Applications
FPS-ZM1 has been extensively studied for its potential therapeutic applications in the treatment of diabetes and other metabolic disorders. It has been shown to improve glucose homeostasis and insulin secretion in animal models of type 2 diabetes. FPS-ZM1 has also been studied for its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models.
Properties
IUPAC Name |
N-(4-fluorophenyl)-3-[4-(2-phenylethylsulfamoyl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN2O3S/c24-20-9-11-21(12-10-20)26-23(27)15-8-19-6-13-22(14-7-19)30(28,29)25-17-16-18-4-2-1-3-5-18/h1-7,9-14,25H,8,15-17H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAUOWQNYYSCLAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)CCC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.